Cas no 1092350-26-9 (2-Chloro-6-fluorobenzyl isothiocyanate)

• Product Name: 2-Chloro-6-fluorobenzyl isothiocyanate
• CAS No: 1092350-26-9
• MF: C₈H₅ClFNS
• MW: 201.648402929306
• MDL: MFCD06740514
• CID: 4570985
• Update Time: 2025-10-31

2-Chloro-6-fluorobenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluorobenzyl isothiocyanate

• MDL： MFCD06740514
• Inchi： 1S/C8H5ClFNS/c9-7-2-1-3-8(10)6(7)4-11-5-12/h1-3H,4H2
• InChI Key： BATGRUYLWCJYDZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(F)=C1CN=C=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-6-fluorobenzyl isothiocyanate

Recent Advances in the Study of 2-Chloro-6-fluorobenzyl isothiocyanate (CAS: 1092350-26-9)

2-Chloro-6-fluorobenzyl isothiocyanate (CAS: 1092350-26-9) is a synthetic isothiocyanate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of bioactive compounds, particularly in the context of anticancer and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the reactivity of 2-Chloro-6-fluorobenzyl isothiocyanate with various nucleophiles, highlighting its utility in the synthesis of thiourea derivatives. The study demonstrated that the compound's unique electronic properties, conferred by the chloro and fluoro substituents, enhance its reactivity and selectivity in chemical transformations. These derivatives were subsequently screened for their anticancer activity, with several compounds exhibiting promising inhibitory effects against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial potential of 2-Chloro-6-fluorobenzyl isothiocyanate. The researchers synthesized a series of Schiff base derivatives using this compound as a key intermediate and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed potent antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Beyond its direct biological applications, 2-Chloro-6-fluorobenzyl isothiocyanate has also been employed as a probe in chemical biology studies. A 2024 paper in ACS Chemical Biology detailed its use in activity-based protein profiling (ABPP) to identify novel targets in cancer cells. The compound's isothiocyanate group was found to selectively modify cysteine residues in proteins, enabling the identification of dysregulated pathways in tumorigenesis. This approach has opened new avenues for the discovery of targeted therapies in oncology.

In conclusion, 2-Chloro-6-fluorobenzyl isothiocyanate (CAS: 1092350-26-9) represents a valuable tool in both synthetic chemistry and drug discovery. Its unique chemical properties and diverse biological activities make it a promising candidate for the development of novel therapeutics. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.